Cas no 118509-31-2 (2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)acetic acid)

2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)acetic acid is a heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with a 4-chlorophenyl group and an acetic acid moiety. This structure imparts unique chemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the oxadiazole ring enhances stability and bioactivity, while the chlorophenyl group contributes to lipophilicity, influencing binding affinity in target molecules. The acetic acid functionality allows for further derivatization, enabling its use in coupling reactions or as a building block for more complex structures. Its well-defined reactivity and purity make it suitable for research applications in medicinal chemistry and material science.
2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)acetic acid structure
118509-31-2 structure
Product Name:2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)acetic acid
CAS No:118509-31-2
MF:C10H7ClN2O3
MW:238.62718129158
CID:63373
PubChem ID:3685575
Update Time:2025-10-31

2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)acetic acid
    • 2-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]acetic acid
    • 1,3,4-Oxadiazole-2-aceticacid,5-(4-chlorophenyl)
    • 2-p-chlorophenyl-5-carboxymethyl-1,3,4-oxadiazole
    • [5-(4-Chloro-phenyl)-[1,3,4]oxadiazol-2-yl]acetic acid
    • (5-(4-chlorophenyl)-[1,3,4]oxadiazol-2-yl)acetic acid
    • 118509-31-2
    • [5-(4-Chlorophenyl)-[1,3,4]oxadiazol-2-yl]acetic acid
    • 1,3,4-Oxadiazole-2-acetic acid, 5-(4-chlorophenyl)-
    • DTXSID40395028
    • MFCD03937533
    • AKOS000504238
    • 2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)aceticacid
    • [5-(4-CHLOROPHENYL)-1,3,4-OXADIAZOL-2-YL]ACETIC ACID
    • Inchi: 1S/C10H7ClN2O3/c11-7-3-1-6(2-4-7)10-13-12-8(16-10)5-9(14)15/h1-4H,5H2,(H,14,15)
    • InChI Key: URPHEJXRXMWZPF-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=NN=C(CC(=O)O)O1

Computed Properties

  • Exact Mass: 238.01500
  • Monoisotopic Mass: 238.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 76.2Ų

Experimental Properties

  • PSA: 76.22000
  • LogP: 2.01710

2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)acetic acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM370505-1g
2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)acetic acid
118509-31-2 95%+
1g
$1566 2023-11-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1656753-1g
2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)acetic acid
118509-31-2 98%
1g
¥21321.00 2024-08-09

Additional information on 2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)acetic acid

2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)acetic acid: A Comprehensive Overview

2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)acetic acid (CAS No. 118509-31-2) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, also known as 5-(4-chlorophenyl)-1,3,4-oxadiazol-2(3H)-one acetic acid, has garnered attention due to its unique structural features and biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The molecular formula of 2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)acetic acid is C10H7ClN2O3, and its molecular weight is approximately 230.62 g/mol. The compound is characterized by a 1,3,4-oxadiazole ring fused to a phenyl group and an acetic acid moiety. The presence of the chlorine atom on the phenyl ring imparts additional stability and reactivity to the molecule.

Synthesis Methods: Several synthetic routes have been developed for the preparation of 2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)acetic acid. One common method involves the reaction of 4-chlorobenzohydrazide with ethyl chloroacetate in the presence of a base such as sodium hydride. This reaction yields the desired oxadiazole derivative through a cyclization process. Another approach involves the condensation of 4-chlorobenzohydrazide with chloroacetyl chloride followed by hydrolysis to form the final product.

Chemical Properties: 2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)acetic acid is a white crystalline solid that is soluble in polar solvents such as water and ethanol. It exhibits good thermal stability and can be stored under standard laboratory conditions. The compound's solubility properties make it suitable for various chemical reactions and biological assays.

Biological Activities: Recent studies have highlighted the potential biological activities of 2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)acetic acid. One notable application is its use as an anti-inflammatory agent. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Additionally, it has demonstrated anti-proliferative effects on cancer cells, making it a promising candidate for cancer therapy.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of 2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)acetic acid. The compound was found to significantly reduce inflammation in animal models of arthritis by downregulating the expression of inflammatory markers. These findings suggest that this oxadiazole derivative could be developed into a novel therapeutic agent for inflammatory diseases.

Potential Applications: The unique structural features and biological activities of 2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)acetic acid make it an attractive candidate for various applications in pharmaceutical research. Its anti-inflammatory properties could be harnessed to develop new treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its anti-proliferative effects on cancer cells suggest potential applications in oncology.

Beyond pharmaceuticals, 2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)acetic acid may also find use in other areas such as agrochemicals and materials science. For example, its ability to inhibit microbial growth could be exploited in the development of antimicrobial coatings or preservatives.

Clinical Trials: While preclinical studies have shown promising results for 2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)acetic acid, further clinical trials are necessary to evaluate its safety and efficacy in humans. Several Phase I trials are currently underway to assess the pharmacokinetics and tolerability of this compound in healthy volunteers. Preliminary data from these trials have been encouraging, with no significant adverse effects reported.

In conclusion, 2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)acetic acid (CAS No. 118509-31-2) is a multifunctional compound with a wide range of potential applications in chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an exciting area of study for researchers aiming to develop new therapeutic agents for various diseases. As more research is conducted and clinical trials progress, we can expect to see further advancements in our understanding and utilization of this promising compound.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd